Cas no 21038-21-1 (3-(2-phenylpropyl)-1,2,5,6-tetrahydro-1,2,4-triazine hydrochloride (1:1))

• Product Name: 3-(2-phenylpropyl)-1,2,5,6-tetrahydro-1,2,4-triazine hydrochloride (1:1)
• CAS No: 21038-21-1
• MF: C₁₂H₁₈ClN₃
• MW: 239.744421482086
• CID: 1397772
• PubChem ID: 89419
• Update Time: 2025-04-20

3-(2-phenylpropyl)-1,2,5,6-tetrahydro-1,2,4-triazine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenylpropyl)-1,2,5,6-tetrahydro-1,2,4-triazine hydrochloride (1:1)
• 3-(alpha-Methylphenethyl)-1,4,5,6-tetrahydro-as-triazine hydrochloride
• as-Triazine, 3-(alpha-methylphenethyl)-1,4,5,6-tetrahydro-, hydrochloride
• 21038-21-1
• as-Triazine, 1,4,5,6-tetrahydro-3-(alpha-methylphenethyl)-, hydrochloride
• 3-(2-Phenylpropyl)-1,2,5,6-tetrahydro-1,2,4-triazine--hydrogen chloride (1/1)
• DTXSID20943344
• 1,4,5,6-Tetrahydro-3-(alpha-methylphenethyl)-as-triazine hydrochloride

• Inchi： 1S/C12H17N3.ClH/c1-10(11-5-3-2-4-6-11)9-12-13-7-8-14-15-12;/h2-6,10,14H,7-9H2,1H3,(H,13,15);1H
• InChI Key： KCMYEFRAPKTENH-UHFFFAOYSA-N
• SMILES： Cl.N1C(CC(C)C2C=CC=CC=2)=NCCN1

Computed Properties

• Exact Mass: 239.11914
• Monoisotopic Mass: 239.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• PSA: 36.42